Cas no 1448037-36-2 (N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide
• CAS No: 1448037-36-2
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5367243
• Update Time: 2025-08-05

N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-4-methylbenzenesulfonamide
• N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H19N3O2S/c1-14-5-9-17(10-6-14)24(22,23)21(15-7-8-15)13-16-12-19-18-4-2-3-11-20(16)18/h2-6,9-12,15H,7-8,13H2,1H3
• InChI Key： QFHFPUFNUVOQAZ-UHFFFAOYSA-N
• SMILES： C1(S(N(C2CC2)CC2N3C(=NC=2)C=CC=C3)(=O)=O)=CC=C(C)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.18±0.50(Predicted)

Additional information on N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide

Introduction to N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide (CAS No. 1448037-36-2)

N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1448037-36-2, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a cyclopropyl moiety, an imidazo[1,2-a]pyridine scaffold, and a sulfonamide group, which collectively contribute to its distinctive chemical properties and biological interactions.

The presence of the cyclopropyl group in the molecule is particularly noteworthy, as it is known to influence the metabolic stability and binding affinity of pharmaceutical compounds. Cyclopropyl-substituted molecules often exhibit enhanced binding interactions with biological targets due to the rigidity and spatial constraints imposed by the three-membered ring. This structural feature has been widely exploited in the design of bioactive molecules, including kinase inhibitors and other therapeutic agents. In the context of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide, the cyclopropyl group is expected to play a crucial role in modulating the compound's pharmacokinetic profile and target specificity.

The core scaffold of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide is derived from imidazo[1,2-a]pyridine, a heterocyclic system that has been extensively studied for its pharmacological properties. Imidazo[1,2-a]pyridines are known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The specific substitution pattern at the 3-position of the imidazo[1,2-a]pyridine ring in this compound further enhances its potential therapeutic applications. This region is often involved in critical interactions with biological targets, making it a key focus for medicinal chemists seeking to optimize drug efficacy and selectivity.

The sulfonamide group at the 4-position of the benzene ring in N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide adds another layer of complexity to its chemical behavior. Sulfonamides are well-known for their broad spectrum of biological activities and have been incorporated into numerous drugs used to treat conditions such as bacterial infections, diabetes, and cancer. The sulfonamide moiety can participate in hydrogen bonding interactions with biological targets, which can be leveraged to enhance binding affinity and improve drug potency. Additionally, sulfonamides often exhibit good solubility characteristics, which can facilitate their absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide and its potential biological targets. These studies have highlighted the importance of understanding the three-dimensional structure of molecules and how it influences their binding properties. By leveraging these computational tools, scientists can predict how modifications to the structure of this compound might affect its biological activity. This approach has been instrumental in guiding the design of novel derivatives with improved pharmacological profiles.

In addition to computational studies, experimental investigations have also provided valuable insights into the behavior of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide. In vitro assays have been conducted to evaluate its interaction with various enzymes and receptors relevant to human health. These assays have revealed that this compound exhibits promising activity against several targets associated with diseases such as cancer and inflammation. The specific combination of functional groups in its structure appears to contribute to its multifaceted biological effects.

The synthesis of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions and protective group strategies to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to construct the complex framework of this molecule efficiently. This underscores the importance of innovation in synthetic methodologies for developing new pharmaceuticals.

The potential applications of N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide extend beyond traditional therapeutic areas. Researchers are exploring its potential use in diagnostic imaging and as a tool for studying biological pathways. The unique structural features of this compound make it an attractive candidate for developing probes that can interact specifically with target molecules in cells and tissues. Such probes could provide valuable insights into disease mechanisms and aid in the development of new diagnostic tools.

As our understanding of complex biological systems continues to grow, so does our appreciation for molecules like N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)-4-methylbenzene-1-sulfonamide that can interact with multiple targets simultaneously. This approach has led to the development of drugs known as polypharmacophores, which can modulate multiple pathways involved in disease processes. The multifunctional nature of this compound suggests that it may be capable of addressing complex diseases more effectively than single-target drugs.

In conclusion, N-cyclopropyl-N-{(imidazo[1,2-a]pyridin{sub}-3{y}]methyl{sub})}-4{methylbenzene{-}1{]-sulfonamide (CAS No.{strong}1448037{}-{}36{}-{}2{strong}) is a structurally intricate compound with significant potential for further exploration in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. With continued advancements in synthetic chemistry and computational biology, this compound is poised to play a vital role in future therapeutic developments.